2-amino-N-(1-(tetrahydro-2H-thiopyran-4-yl)-1H-pyrazol-5-yl)acetamide
Description
2-amino-N-(1-(tetrahydro-2H-thiopyran-4-yl)-1H-pyrazol-5-yl)acetamide is a versatile chemical compound with a unique structure that includes a pyrazole ring and a thiopyran ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-amino-N-(1-(tetrahydro-2H-thiopyran-4-yl)-1H-pyrazol-5-yl)acetamide typically involves the following steps:
Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-dicarbonyl compound under acidic or basic conditions.
Introduction of the Thiopyran Ring: The thiopyran ring is introduced through a cyclization reaction involving a suitable thiol and a carbonyl compound.
Coupling of the Rings: The pyrazole and thiopyran rings are
Properties
Molecular Formula |
C10H16N4OS |
|---|---|
Molecular Weight |
240.33 g/mol |
IUPAC Name |
2-amino-N-[2-(thian-4-yl)pyrazol-3-yl]acetamide |
InChI |
InChI=1S/C10H16N4OS/c11-7-10(15)13-9-1-4-12-14(9)8-2-5-16-6-3-8/h1,4,8H,2-3,5-7,11H2,(H,13,15) |
InChI Key |
ZOZQDCNHZFMFOI-UHFFFAOYSA-N |
Canonical SMILES |
C1CSCCC1N2C(=CC=N2)NC(=O)CN |
Origin of Product |
United States |
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